5-[(3,4-dimethoxybenzoyl)amino]-N,N-diethyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxamide
5-[(3,4-dimethoxybenzoyl)amino]-N,N-diethyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0839349
InChI:
InChI=1S/C24H28N4O4/c1-6-27(7-2)24(30)18-15-25-28(19-11-9-8-10-16(19)3)22(18)26-23(29)17-12-13-20(31-4)21(14-17)32-5/h8-15H,6-7H2,1-5H3,(H,26,29)
SMILES:
CCN(CC)C(=O)C1=C(N(N=C1)C2=CC=CC=C2C)NC(=O)C3=CC(=C(C=C3)OC)OC
Molecular Formula:
C24H28N4O4
Molecular Weight:
436.5 g/mol
5-[(3,4-dimethoxybenzoyl)amino]-N,N-diethyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxamide
CAS No.:
Cat. No.: VC0839349
Molecular Formula: C24H28N4O4
Molecular Weight: 436.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C24H28N4O4 |
|---|---|
| Molecular Weight | 436.5 g/mol |
| IUPAC Name | 5-[(3,4-dimethoxybenzoyl)amino]-N,N-diethyl-1-(2-methylphenyl)pyrazole-4-carboxamide |
| Standard InChI | InChI=1S/C24H28N4O4/c1-6-27(7-2)24(30)18-15-25-28(19-11-9-8-10-16(19)3)22(18)26-23(29)17-12-13-20(31-4)21(14-17)32-5/h8-15H,6-7H2,1-5H3,(H,26,29) |
| Standard InChI Key | WBDLBCXQNQTEFS-UHFFFAOYSA-N |
| SMILES | CCN(CC)C(=O)C1=C(N(N=C1)C2=CC=CC=C2C)NC(=O)C3=CC(=C(C=C3)OC)OC |
| Canonical SMILES | CCN(CC)C(=O)C1=C(N(N=C1)C2=CC=CC=C2C)NC(=O)C3=CC(=C(C=C3)OC)OC |
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